Cas no 1804491-91-5 (3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile
• CAS No: 1804491-91-5
• MF: C₉H₄F₃N₃
• MW: 211.143371582031
• CID: 4807447
• Update Time: 2025-05-20

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile

• Inchi： 1S/C9H4F3N3/c10-8(11)7-4-15-9(12)6(3-14)5(7)1-2-13/h4,8H,1H2
• InChI Key： BTLQHIJYZIFNSA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C#N)C=1CC#N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile (CAS No. 1804491-91-5)

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile (CAS No. 1804491-91-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the fluoropyridine core, make it a valuable building block for designing compounds with enhanced bioactivity and metabolic stability.

The growing demand for fluorinated heterocycles in drug discovery has propelled interest in 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile. Researchers are particularly intrigued by its potential applications in developing kinase inhibitors and antimicrobial agents, topics frequently searched in scientific databases. The compound’s electron-withdrawing properties, attributed to the cyano and fluorine substituents, are often discussed in forums focusing on structure-activity relationships (SAR).

In the context of green chemistry, a trending topic in 2024, CAS No. 1804491-91-5 is being explored for its compatibility with sustainable synthesis methods. Questions like "How to optimize fluoropyridine synthesis?" or "Role of difluoromethyl groups in drug design" are commonly raised in AI-driven search queries, reflecting the compound’s relevance. Analytical techniques such as HPLC and NMR are essential for characterizing this high-purity intermediate, ensuring compliance with industry standards.

The agrochemical sector also benefits from 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile, where its derivatives are investigated for crop protection formulations. Searches for "novel pyridine-based pesticides" highlight this application. Additionally, the compound’s thermal stability and solubility profiles are frequently analyzed to address formulation challenges, a concern echoed in recent patent literature.

From a commercial perspective, CAS No. 1804491-91-5 is supplied by leading fine chemical manufacturers under stringent quality controls. Discussions on supply chain resilience and custom synthesis options dominate B2B platforms, aligning with global trends in specialty chemicals. Regulatory compliance, particularly REACH and GMP certifications, is another critical aspect often queried by buyers.

In summary, 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-4-acetonitrile exemplifies the intersection of cutting-edge chemistry and industrial utility. Its multifaceted applications, coupled with ongoing research into fluorine chemistry, ensure its prominence in scientific and commercial discourse. For researchers navigating heterocyclic compound libraries or high-throughput screening, this compound remains a pivotal reference point.